Cas no 338751-44-3 (2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-7-[(Z)-2-phenylethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-7-[(Z)-2-phenylethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 338751-44-3
• MF: C₂₀H₁₄ClFN₄S
• MW: 396.868364810944
• CID: 5705616
• PubChem ID: 16413347
• Update Time: 2023-10-15

2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-7-[(Z)-2-phenylethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-7-[(Z)-2-phenylethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• 5D-001
• AKOS005091875
• HMS570E22
• 2-[(2-chloro-6-fluorobenzyl)sulfanyl]-7-styryl[1,2,4]triazolo[1,5-a]pyrimidine
• 338751-44-3
• 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-7-[(Z)-2-phenylethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• 2-CHLORO-6-FLUOROBENZYL 7-STYRYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL SULFIDE
• [1,2,4]Triazolo[1,5-a]pyrimidine, 2-[[(2-chloro-6-fluorophenyl)methyl]thio]-7-(2-phenylethenyl)-

• Inchi： 1S/C20H14ClFN4S/c21-17-7-4-8-18(22)16(17)13-27-20-24-19-23-12-11-15(26(19)25-20)10-9-14-5-2-1-3-6-14/h1-12H,13H2/b10-9-
• InChI Key： MGURGFRHUAWJOR-KTKRTIGZSA-N
• SMILES： ClC1C=CC=C(C=1CSC1N=C2N=CC=C(/C=C\C3C=CC=CC=3)N2N=1)F

Computed Properties

• Exact Mass: 396.0611735g/mol
• Monoisotopic Mass: 396.0611735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: -0.62±0.30(Predicted)